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Compound of Interest

Compound Name: 2-propylproline
CAS No.: 637020-45-2
Cat. No.: B1451480
Get Quote
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Executive Summary

The registration of 2-propylproline (specifically

-propylproline) with the Chemical Abstracts Service (CAS) is a critical milestone in moving a
peptidomimetic candidate from bench to development. As a non-proteinogenic amino acid, 2-

propylproline introduces specific conformational constraints (helix-breaking or turn-inducing)
essential for next-generation peptide therapeutics.

This guide addresses a common misconception: You do not "create” a CAS number; you
submit a substance for assignment. If the substance is novel, CAS assigns a new identifier. If it
exists, you must locate the correct existing identifier to avoid regulatory redundancy.

Critical Safety Note: Do not confuse 2-propylproline (an amino acid derivative) with "

-propyl-

-aminoketones” (often associated with cathinone stimulants). This guide focuses strictly on the
pyrrolidine-2-carboxylic acid scaffold.
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Part 1: Chemical Identity & Stereochemical
Definition
Before initiating any registration workflow, the chemical identity must be unambiguous. CAS

Registry is stereospecific; a racemic mixture, an (S)-enantiomer, and an (R)-enantiomer will all
receive different CAS numbers.

The Molecule: 2-Propylproline[1][2][3][4][5]
e IUPAC Name: 2-propylpyrrolidine-2-carboxylic acid[1]
e Molecular Formula:
[2]
o Key Structural Feature: The

-carbon is quaternary, bonded to the amine, the carboxylate, the propyl side chain, and the
pyrrolidine ring.

Stereochemical Variants

You must determine which isomer you possess. Using a generic CAS number for a specific
enantiomer in a regulatory filing (e.g., IND or IMPD) is a critical compliance error.

(S)-2-Propylproline

(L-configuration analog)

i i Target for Bioactivity
Chiral Synthesis ‘Separate via HPLC

(R)-2-Propylproline
(D-configuration analog)
Often Unnatural/Inactive

2-Propylproline
(Parent Structure)

Racemic Mixture

Non-selective (50:50 S/R)
e Requires Chiral Resolution
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Figure 1: Stereochemical hierarchy of 2-propylproline. CAS assigns unique identifiers to each
node.

Part 2: The Pre-Registration Audit (Search Strategy)

Before paying for registration, you must verify if your specific form already exists.

Known CAS Numbers (Reference Data)

Based on current registry data, the following identifiers exist. Verify these against your specific
salt form (HCI, TFA, Free Base).

CAS Registry

Substance Identity =~ Stereochemistry Note
Number
2-propylproline ) N Common commercial
) Racemic / Unspecified 2103397-17-5

hydrochloride form
(R)-

Enantiopure (R) 177206-69-8 Analog (for reference)
-allyl-proline

Enantiopure (S) 42856-71-3 Analog (for reference)

-methyl-L-proline

Search Protocol

Do not rely on Google. Use SciFinder-n or CAS STNext for authoritative verification.
o Exact Structure Search: Draw the specific enantiomer.

o Substructure Search: If the exact match fails, search the core pyrrolidine-2-carboxylic acid
with a propyl substituent at position 2.

o Stereo-search: Ensure "Match Stereochemistry" is enabled.

Part 3: The CAS Registration Workflow (IES)

If your specific isomer or salt form (e.g., (S)-2-propylproline tosylate) does not exist, you must
utilize the CAS Inventory Expert Service (IES). This is the standard pathway for obtaining a
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CAS number for regulatory submissions (TSCA PMN, REACH).

Step-by-Step Registration Protocol

Start: Novel Substance Identified

1. SciFinder-n Audit
(Does CAS RN exist?)

Yes No

Use Existing CAS RN 2. Order CAS Inventory

(Verify Salt/Stereochem) Expert Service (IES)

3. Prepare Data Package
(Structure, Name, Formula)

l

[ 4. Submit via CAS Client Services j

5. Receive CA Index Name

& New CAS RN
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Figure 2: Decision tree for CAS Number acquisition. The IES pathway is required only for novel
substances.

IES Submission Requirements

To obtain a new number, you must provide CAS with:

Chemical Structure Diagram: Must clearly indicate stereochemistry (wedge/dash).

Molecular Formula:

(for free base).[3]

Systematic Name (Proposed): e.g., (2S)-2-propylpyrrolidine-2-carboxylic acid. CAS will
generate the official CA Index Name.

Confidentiality Level:
o Public: The number and substance are linked in the public registry.

o Confidential: You receive the number, but the identity is not searchable by others (common
for pre-patent molecules).

Part 4: Analytical Characterization (The "Evidence")

For internal validation and potential regulatory questions, you must prove you have synthesized
2-propylproline and not an isomer (like 3-propylproline) or the wrong enantiomer.

Nuclear Magnetic Resonance (NMR)
The quaternary

-carbon destroys the typical

-proton signal found in standard proline.

« NMR (D
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O/DCI): Look for the disappearance of the
-H signal (usually ~4.0-4.5 ppm in Pro).

o Diagnostic Signal: The propyl group methyl triplet (
ppm) and the methylene multiplets (

ppm).
 NMR: The quaternary carbon (C2) will appear significantly downfield (

ppm) compared to standard alkyl carbons, but distinct from the carbonyl (

ppm).

Chiral HPLC (Enantiomeric Excess)

To distinguish (S) from (R) for CAS specification:
e Column: Chiralpak AD-H or Chiralcel OD-H (Daicel).
» Mobile Phase: Hexane/IPA/TFA (e.g., 90:10:0.1).

» Derivatization: Often requires N-protection (e.g., Boc or Cbz) or esterification to improve
resolution on chiral columns, as free amino acids can streak.

o Note: If you register the free acid, ensure your data supports the free acid structure, even
if you used a derivative to prove chirality.

Mass Spectrometry (HRMS)

e Technique: ESI-TOF (Positive Mode).
e Target lon:

(Calc. for

).

Part 5: Regulatory Implications
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TSCA (USA)

If you intend to manufacture 2-propylproline for commercial sale (not just R&D), it must be on
the TSCA Inventory.

o PMN (Premanufacture Notice): Requires the CA Index Name obtained via IES.[4]

o R&D Exemption: If used solely for R&D under supervision, full TSCA registration may be
waived, but the CAS number is still useful for safety data sheets (SDS).

REACH (EU)

o EC Number: If the substance is new, it will not have an EC number. You will use the CAS
number and IUPAC name for the inquiry dossier.[5]

References

o CAS Inventory Expert Service (IES).American Chemical Society.[6] (The official authority for
assigning CAS numbers and CA Index Names).[7] [Link]

o TSCA Chemical Substance Inventory.United States Environmental Protection Agency.
(Regulatory context for CAS number usage). [Link]

e Seebach, D., et al. "Self-Regeneration of Stereocenters (SRS)—Applications, Limitations,
and Abandonment of a Synthetic Principle.” Angewandte Chemie International Edition, 1996.

-alkylated prolines). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. PROLINE,1-(4-(((2-CARBOXYBUTYL)AMINO)CARBONYL)-2,3,5,6-
TETRAIODOBENZOYL)-,PROLINE,1-(AMINOCARBONYL)-,METHYL ESTER Suppliers &
Manufacturers [chemicalregister.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1451480/docs?utm_src=pdf-body#strategic-registration-and-characterization-of-2-propylproline-a-technical-guide
https://www.cas.org/solutions/cas-registry-services/inventory-expert-services
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-PHP
https://en.reach24h.com/service/chemical/cas-registry-number-for-chemical-substances
https://www.cas.org/solutions/cas-registry-services
https://www.cas.org/solutions/cas-registration-services
https://www.epa.gov/tsca-inventory
https://onlinelibrary.wiley.com/doi/abs/10.1002/anie.199627081
https://www.benchchem.com/product/b1451480?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalregister.com/Suppliers/AName/Page1876/aidP.htm
https://www.chemicalregister.com/Suppliers/AName/Page1876/aidP.htm
https://www.chemicalregister.com/Suppliers/AName/Page1876/aidP.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1451480?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 2. You are being redirected... [hit2lead.com]
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e 4. Inventory Expert Services | CAS [cas.org]

e 5. alpha-PHP | C16H23NO | CID 102107923 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 6. Understanding CAS Registry Number: a Key ldentifier for Chemical Substances -
REACH24H [en.reach24h.com]
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o To cite this document: BenchChem. [Strategic Registration and Characterization of 2-
Propylproline: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1451480/docs#strategic-registration-and-
characterization-of-2-propylproline-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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